![molecular formula C18H21ClN4O2 B262101 1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine](/img/structure/B262101.png)
1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine
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Overview
Description
1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In
Mechanism of Action
The mechanism of action of 1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine involves its binding to certain receptors in the brain. Specifically, this compound has been found to bind to the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. By binding to this receptor, this compound can modulate the activity of neurotransmitters such as serotonin, which can have a variety of downstream effects on behavior and physiology.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Some of the effects that have been observed include changes in neurotransmitter levels, alterations in gene expression, and changes in cellular signaling pathways. In addition, this compound has been found to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine in lab experiments is its specificity for certain receptors in the brain. This makes it a useful tool for investigating the role of these receptors in various physiological and behavioral processes. However, one limitation of this compound is that its effects may be influenced by other factors such as age, gender, and environmental factors, which can complicate interpretation of experimental results.
Future Directions
There are many potential future directions for research involving 1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine. One area of interest is the development of new therapeutic agents based on this compound. Another potential area of research is the investigation of the effects of this compound on other physiological systems, such as the immune system or the cardiovascular system. Finally, there is also interest in exploring the potential use of this compound as a tool for studying the mechanisms underlying various psychiatric disorders.
Synthesis Methods
The synthesis of 1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine involves the reaction of 4-chlorobenzylamine with 4-nitrophenylpiperazine in the presence of a suitable catalyst. The resulting compound is then subjected to further purification steps to obtain the final product.
Scientific Research Applications
1-{3-[(4-Chlorobenzyl)amino]-4-nitrophenyl}-4-methylpiperazine has been used in a variety of scientific research applications. One of its primary uses is in the study of the central nervous system. This compound has been found to have an affinity for certain receptors in the brain, which makes it a useful tool for studying the effects of neurotransmitters and other signaling molecules.
properties
Molecular Formula |
C18H21ClN4O2 |
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Molecular Weight |
360.8 g/mol |
IUPAC Name |
N-[(4-chlorophenyl)methyl]-5-(4-methylpiperazin-1-yl)-2-nitroaniline |
InChI |
InChI=1S/C18H21ClN4O2/c1-21-8-10-22(11-9-21)16-6-7-18(23(24)25)17(12-16)20-13-14-2-4-15(19)5-3-14/h2-7,12,20H,8-11,13H2,1H3 |
InChI Key |
MDKRJVYHNBQWOY-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CC=C(C=C3)Cl |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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